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Compound of Interest

4-
Compound Name: [(Dimethylamino)methyl]benzonitril
e
Cat. No.: B188967
\ v

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and technical specifications of 4-[(Dimethylamino)methyl]benzonitrile. It is
intended to serve as a valuable resource for researchers, scientists, and professionals
engaged in drug development and other scientific endeavors.

Introduction

4-[(Dimethylamino)methyl]benzonitrile, with the CAS Number 35525-86-1, is a substituted
aromatic nitrile. Its chemical structure, featuring a benzonitrile moiety and a
dimethylaminomethyl group, makes it a versatile building block in organic synthesis. This
compound and its derivatives are of interest in medicinal chemistry due to their potential as
intermediates in the synthesis of pharmacologically active molecules. The presence of the
tertiary amine and the nitrile group allows for a variety of chemical transformations, making it a
valuable scaffold for the development of novel therapeutic agents.

Commercial Availability

A number of chemical suppliers offer 4-[(Dimethylamino)methyl]benzonitrile, typically for
research and development purposes. The table below summarizes the offerings from several
key suppliers. Please note that purity levels and available quantities may vary.
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Physicochemical Properties

The following table summarizes key physicochemical properties of 4-

[(Dimethylamino)methyl]benzonitrile. This data is compiled from various supplier safety data

sheets and chemical databases.
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Property Value

CAS Number 35525-86-1[1]

Molecular Formula C1oH12N2[1]

Molecular Weight 160.22 g/mol [1]

IUPAC Name 4-[(dimethylamino)methyl]benzonitrile
Synonyms 4-(dimethylaminomethyl)benzonitrile, N,N-

dimethyl-4-cyanobenzylamine

Boiling Point 245.1 °C (Predicted)[2]

Appearance Solid (form may vary)

Synthesis Protocol

A general method for the synthesis of 4-[(Dimethylamino)methyl]benzonitrile involves the
reaction of 4-cyanobenzyl bromide with dimethylamine.

Experimental Protocol: Synthesis of 4-
[(Dimethylamino)methyl]benzonitrile

Materials:

e 4-Cyanobenzyl bromide

o Dimethylamine solution

e Sodium carbonate

e N,N-Dimethylformamide (DMF)
o Ethyl acetate

o Water

¢ Anhydrous sodium sulfate
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Procedure:

o Dissolve 4-cyanobenzyl bromide (0.05 mol), sodium carbonate (0.056 mol), and
dimethylamine (0.056 mol) in N,N-dimethylformamide (75 mL) in a round-bottom flask.[3]

 Stir the reaction mixture at room temperature for 3 hours.[3]

o Heat the mixture to 90°C and continue the reaction until completion (monitoring by TLC is
recommended).[3]

» After the reaction is complete, cool the mixture to room temperature.[3]

o Add water (200 mL) and stir at 0°C. If a precipitate forms, collect the crystals by filtration,
wash with cold water, and dry under vacuum.[3]

o Extract the filtrate with ethyl acetate.[3]

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain the product.[3]
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Reactants

4-Cyanobenzyl bromide Dimethylamine Sodium Carbonate (Base)
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Synthetic Workflow for 4-[(Dimethylamino)methyl]benzonitrile.
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Applications in Drug Discovery and Development

While specific literature on the biological activity of 4-[(Dimethylamino)methyl]benzonitrile is
limited, its structural motifs are present in molecules with known pharmacological relevance.
The dimethylaminomethyl group can serve as a key pharmacophore, and the benzonitrile
moiety can participate in various interactions with biological targets.

Representative Application: Building Block for Enzyme
Inhibitors

Analogs of 4-[(Dimethylamino)methyl]benzonitrile, such as 4-(aminomethyl)-3-
methylbenzonitrile, have been utilized as key building blocks in the synthesis of potent and
selective enzyme inhibitors. For instance, these scaffolds have been incorporated into inhibitors
of the Son of Sevenless homolog 1 (Sosl), a crucial protein in the RAS signaling pathway,
which is often dysregulated in cancer.

The primary amine of the aminomethyl group can be used to form covalent bonds with a
heterocyclic core, while the benzonitrile group can occupy a specific binding pocket of the
target protein, contributing to the inhibitor's potency and selectivity.

Sosl-Mediated RAS Activation Pathway

The Sosl1 protein is a guanine nucleotide exchange factor (GEF) that activates RAS proteins
by promoting the exchange of GDP for GTP. Activated RAS then triggers downstream signaling
cascades, such as the MAPK/ERK pathway, leading to cell proliferation, differentiation, and
survival. In many cancers, mutations in RAS lead to its constitutive activation. Inhibiting the
interaction between Sos1 and RAS is a promising therapeutic strategy to counteract this
oncogenic signaling.
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Sosl-Mediated RAS Activation Pathway and Point of Inhibition.

Safety and Handling

4-[(Dimethylamino)methyl]benzonitrile should be handled with care in a laboratory setting. It
is advisable to consult the Safety Data Sheet (SDS) from the supplier before use. General
safety precautions include:

¢ Working in a well-ventilated area or fume hood.
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o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

» Avoiding inhalation of dust or vapors.

e Preventing contact with skin and eyes.

Conclusion

4-[(Dimethylamino)methyl]benzonitrile is a commercially available chemical with potential
applications as a building block in medicinal chemistry and other areas of organic synthesis.
This guide provides a summary of its suppliers, physicochemical properties, a general
synthesis protocol, and a representative application in the context of drug discovery.
Researchers are encouraged to consult supplier-specific documentation for the most accurate
and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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